Cas no 1909319-53-4 (3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride)

• Product Name: 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride
• CAS No: 1909319-53-4
• MF: C₆H₉ClF₃N₃O
• MW: 231.603370428085
• MDL: MFCD29763134
• CID: 4629040
• PubChem ID: 122360071
• Update Time: 2025-06-11

3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]propan-1-amine hydrochloride
• 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]propan-1-amine;hydrochloride
• 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride

• MDL： MFCD29763134
• Inchi： 1S/C6H8F3N3O.ClH/c7-6(8,9)5-11-4(12-13-5)2-1-3-10;/h1-3,10H2;1H
• InChI Key： UDCNFHZBDNCNQQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=NC(CCCN)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 64.9

Additional information on 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride

3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride (CAS No. 1909319-53-4): An Overview

3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride (CAS No. 1909319-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride is characterized by the presence of a trifluoromethyl group and an amine functionality, both of which contribute to its pharmacological profile. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the amine functionality can participate in hydrogen bonding interactions with biological targets.

Recent studies have explored the potential of 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disruption of bacterial cell membranes and inhibition of essential enzymes involved in cell wall synthesis.

In addition to its antimicrobial properties, 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride has shown promise as an anticancer agent. A study conducted by the National Cancer Institute (2021) found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective toxicity to cancer cells is attributed to its ability to disrupt mitochondrial function and activate pro-apoptotic pathways.

The pharmacokinetic properties of 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride have also been investigated. Preclinical studies indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The hydrochloride salt form enhances its solubility and stability in aqueous environments, which is crucial for formulation and delivery.

Safety and toxicity assessments are essential for any potential drug candidate. Preliminary toxicology studies have shown that 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully evaluate its safety in humans.

The synthetic route for the preparation of 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylpropan-1-amine Hydrochloride has been optimized to ensure high yields and purity. A typical synthesis involves the reaction of 5-trifluoromethyl oxadiazole with a suitable amine precursor under controlled conditions. The resulting product is then converted to the hydrochloride salt form through acidification with hydrochloric acid.

In conclusion, 3-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-y lpropan - 1 - amine Hydrochloride (CAS No. 1909319 - 53 - 4) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.